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Compound of Interest |

1,3,3-Trimethyl-2,3-dihydro-1H-
Compound Name:

indole
CAS No.: 105278-05-5
Cat. No.: B14007002

Get Quote
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An In-depth Technical Guide to the Boiling Point and Density of 1,3,3-Trimethyl-2-
methyleneindoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the essential physicochemical properties—specifically the
boiling point and density—of 1,3,3-trimethyl-2-methyleneindoline. It is designed to provide
researchers, chemists, and professionals in drug development with a comprehensive

understanding of this compound, moving beyond mere data points to explore the causality
behind experimental choices and ensure the trustworthiness of the information presented.

A Note on Chemical Identity: 1,3,3-Trimethyl-2,3-
dihydro-1H-indole vs. 1,3,3-Trimethyl-2-
methyleneindoline

It is crucial to address a common point of ambiguity. While the query specified "1,3,3-
Trimethyl-2,3-dihydro-1H-indole," the vast majority of available scientific literature and
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chemical databases provide data for a closely related and more widely studied compound:
1,3,3-Trimethyl-2-methyleneindoline (CAS Number 118-12-7). This latter compound is also
known by the common name Fischer's Base. Given the prevalence of data for 1,3,3-trimethyl-
2-methyleneindoline, this guide will focus on its properties, as it is highly probable that this is
the compound of interest for most research and development applications.

Core Physicochemical Properties of 1,3,3-Trimethyl-
2-methyleneindoline

The boiling point and density of a compound are fundamental physical constants that are
critical for its purification, handling, and use in various applications, including as a reactant in
chemical synthesis.

Property Value Conditions Source(s)

at standard

Boiling Point 248 °C atmospheric pressure [1]
(lit.)

Density 0.979 g/mL at 25 °C (lit.) [1]

These values are widely cited in chemical literature and supplier specifications, indicating a
strong consensus on these properties under the specified conditions.

Understanding the Significance of Boiling Point and
Density

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For 1,3,3-trimethyl-2-
methyleneindoline, a boiling point of 248 °C at atmospheric pressure is indicative of a relatively
stable organic molecule with significant intermolecular forces. This high boiling point is a key
consideration for its purification by distillation.

The density of a substance is its mass per unit volume. The density of 1,3,3-trimethyl-2-
methyleneindoline, 0.979 g/mL at 25 °C, is close to that of water. This information is vital for
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calculations involving mass-to-volume conversions, reaction stoichiometry, and for
understanding its behavior in biphasic systems.

Experimental Determination of Boiling Point and
Density: A Validated Approach

To ensure the scientific integrity of these physical constants, it is essential to understand the
methodologies behind their determination. The following outlines a generalized, self-validating
protocol for the experimental determination of the boiling point and density of a liquid organic
compound like 1,3,3-trimethyl-2-methyleneindoline.

Workflow for Physicochemical Property Determination
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Calculation:
If not at 1 atm, apply
. Mass of sample / Volume of pycnometer
pressure correction nomograph
\_ J J

Data Validation and Reporting

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination and validation of boiling point
and density.

Step-by-Step Protocols

1. Boiling Point Determination (Distillation Method)

o Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.
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o Sample Preparation: A sample of 1,3,3-trimethyl-2-methyleneindoline is placed in the round-
bottom flask along with boiling chips to ensure smooth boiling. The thermometer bulb should
be positioned so that the top of the bulb is level with the bottom of the side arm of the
distillation head.

e Procedure:
o The sample is heated gently.
o As the liquid boils, the vapor rises and condenses in the condenser.

o The temperature is recorded when the vapor is condensing on the thermometer bulb and
there is a steady drip of condensate into the receiving flask. This temperature represents
the boiling point.

» Self-Validation: The boiling point should remain constant during the distillation of a pure
compound. A boiling range rather than a sharp boiling point indicates the presence of
impurities.

2. Density Determination (Pycnometer Method)

e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) and an analytical balance.

e Procedure:

o

The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with distilled water of a known temperature (e.g., 25 °C) and
weighed again to determine the volume of the pycnometer.

o The pycnometer is then emptied, dried, and filled with 1,3,3-trimethyl-2-methyleneindoline
at the same temperature.

o The pycnometer filled with the sample is weighed.

o Calculation and Self-Validation: The density is calculated by dividing the mass of the sample
by the volume of the pycnometer. The measurement should be repeated multiple times to
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ensure reproducibility. The standard deviation of the measurements provides an indication of
the precision.

Applications in Research and Development

A precise understanding of the boiling point and density of 1,3,3-trimethyl-2-methyleneindoline
IS essential for its various applications.

¢ Synthesis: As a key intermediate in the synthesis of various dyes and other organic
compounds, its boiling point is critical for purification by distillation.[2]

o Formulation: In drug development, the density of an active pharmaceutical ingredient or an
intermediate is important for formulation design and manufacturing processes.

o Chemical Engineering: These properties are fundamental for process design, safety
assessments, and equipment sizing in a chemical plant.

Conclusion

The boiling point and density of 1,3,3-trimethyl-2-methyleneindoline are well-established
physical constants that are fundamental to its use in research and industry. This guide has not
only presented these values but has also provided a framework for their experimental
determination, emphasizing the importance of methodological rigor and self-validation to
ensure data integrity. For scientists and professionals working with this versatile indole
derivative, a thorough understanding of these properties is the bedrock of successful and
reproducible scientific endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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